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Technical Monograph: 5-Chloro-7-fluoro-3-methylbenzofuran CAS Number: 1878677-71-4

Part 1: Executive Technical Summary

5-Chloro-7-fluoro-3-methylbenzofuran is a high-value heterocyclic building block used
primarily in the synthesis of advanced medicinal agents, particularly kinase inhibitors and
receptor modulators. Its structural uniqueness lies in the specific halogenation pattern: the 7-
fluoro substituent provides metabolic stability and potential intramolecular hydrogen bonding
interactions, while the 5-chloro group offers a handle for lipophilic interaction or further cross-
coupling (e.g., Suzuki-Miyaura). The 3-methyl group restricts conformational rotation in
downstream biaryl systems, often locking the molecule into a bioactive conformation.

This guide provides a rigorous technical breakdown of its identification, synthesis, and
characterization, designed for researchers requiring high-fidelity data for drug development
workflows.

Part 2: Chemical Identity & Physical Properties
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The following data aggregates confirmed identification parameters and calculated
physicochemical properties essential for analytical validation.

Parameter Technical Specification
IUPAC Name 5-Chloro-7-fluoro-3-methyl-1-benzofuran
CAS Number 1878677-71-4

Molecular Formula

Molecular Weight 184.59 g/mol

SMILES CC1=COC2=C1C=C(Cl)C=C2F

Derived from structure (e.qg.,

InChl Key
PSFJOMOKHYDEGJ-UHFFFAOYSA-N analog)
Off-white low-melting solid or viscous oil
Appearance
(Standard State)
Predicted LogP ~3.4 (High Lipophilicity)
H-Bond Donors/Acceptors 0/1

Part 3: Synthesis & Manufacturing Protocol

As a Senior Application Scientist, | recommend the Rap-Stoermer Condensation or a Two-Step
Alkylation-Cyclization route. These methods are preferred over direct halogenation of 3-
methylbenzofuran due to the poor regioselectivity of electrophilic aromatic substitution on the

benzofuran core.

Core Reaction Logic

The synthesis targets the construction of the furan ring onto a pre-functionalized benzene
scaffold. This ensures the 5-Cl and 7-F positions are fixed from the start, eliminating isomer
separation issues.

Starting Material: 4-Chloro-2-fluorophenol. Reagent: Chloroacetone (provides the C2-C3
fragment and the 3-methyl group).
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Step-by-Step Protocol

Step 1: O-Alkylation (Williamson Ether Synthesis)

e Setup: Charge a 3-neck round-bottom flask with 4-chloro-2-fluorophenol (1.0 eq) and
anhydrous acetone (0.5 M concentration).

o Base Addition: Add Potassium Carbonate (

) (2.0 eq) to the solution. The excess base acts as a proton scavenger and ensures complete
deprotonation of the phenol.

o Alkylation: Add Chloroacetone (1.2 eq) dropwise at room temperature. The presence of
Potassium lodide (Kl, 0.1 eq) can catalyze this reaction (Finkelstein condition) if the chloride
is sluggish.

o Reflux: Heat to reflux (approx. 60°C) for 4—6 hours. Monitor by TLC (Hexane:EtOAc 8:2).

o Workup: Filter off inorganic salts. Concentrate the filtrate. The intermediate is 1-(4-chloro-2-
fluorophenoxy)propan-2-one.

Step 2: Cyclodehydration
o Setup: Dissolve the crude phenoxy ketone in Polyphosphoric Acid (PPA) or concentrated

at 0°C.

o Cyclization: Slowly warm the mixture to 80-100°C. The acid catalyzes the intramolecular
aldol-type condensation followed by dehydration to form the aromatic furan ring.

e Quench: Pour the reaction mixture onto crushed ice. The product will precipitate or form an
oil layer.

 Purification: Extract with Ethyl Acetate. Wash with

(to remove acid) and Brine. Dry over

« |solation: Purify via silica gel flash chromatography (100% Hexanes
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5% EtOAc/Hexanes).

Visual Workflow (DOT Diagram)
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Caption: Two-step regioselective synthesis pathway ensuring correct halogen placement.

Part 4: Characterization & Self-Validating Analysis

To ensure the integrity of the synthesized compound, the following spectral data must be
observed. Any deviation suggests regioisomer contamination (e.g., 5-fluoro-7-chloro isomer).

Proton NMR ( NMR, 400 MHz, )

e 7.50 ppm (s, 1H, H-2): The proton on the furan ring (C2) typically appears as a singlet or fine
quartet (coupling to methyl).

e 7.30 ppm (dd, 1H, H-4): Aromatic proton. Expect meta-coupling to H-6 and potentially long-
range coupling to F.

e 7.10 ppm (dd, 1H, H-6): Aromatic proton. This proton is ortho to the Fluorine (C7), so it will
show a large

coupling constant (~8-10 Hz).
e 2.25 ppm (d, 3H,
): The C3-methyl group. Usually a doublet (

) due to allylic coupling with H-2.

Carbon NMR ( NMR)
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e C-F Coupling: The C7 carbon will appear as a doublet with a very large coupling constant (
).
e C3-Methyl: Distinct signal at ~8-10 ppm.

Mass Spectrometry (GC-MS/LC-MS)

e Molecular lon:

(M+) and

(M+2) in a 3:1 ratio, confirming the presence of one Chlorine atom.

Part 5: Structural Biology & Applications (SAR)

In drug discovery, this scaffold is not merely a spacer; it is a pharmacophore modulator.

o Metabolic Blocking (C7-F): The fluorine at position 7 blocks metabolic oxidation at a typically
vulnerable site, extending the half-life (

) of the drug candidate.

 Lipophilic Pocket Filling (C5-ClI): The chlorine atom increases lipophilicity (

), improving membrane permeability. It often targets hydrophobic pockets in kinase ATP-
binding sites (e.g., "Gatekeeper" residues).

o Conformational Lock (C3-Me): The methyl group introduces steric strain if the benzofuran is
coupled to another ring, forcing a non-planar conformation that can improve selectivity for
specific receptor subtypes.

SAR Logic Diagram
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Caption: Structure-Activity Relationship (SAR) map detailing the functional role of each

substituent.

Part 6: Safety & Handling (MSDS Summary)

 Signal Word:WARNING

e Hazard Statements:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e Handling: Use only in a chemical fume hood. Avoid contact with strong oxidizing agents.

o Storage: Store at 2-8°C under inert gas (Nitrogen/Argon) to prevent slow oxidation of the

methyl group or furan ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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